Cas no 817210-89-2 (Benzoic acid, 4-hydroxy-, 2-propylpentyl ester)

Benzoic acid, 4-hydroxy-, 2-propylpentyl ester structure
817210-89-2 structure
Product Name:Benzoic acid, 4-hydroxy-, 2-propylpentyl ester
CAS No:817210-89-2
MF:C15H22O3
MW:250.333384990692
CID:703261
PubChem ID:69869117
Update Time:2025-04-19

Benzoic acid, 4-hydroxy-, 2-propylpentyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-hydroxy-, 2-propylpentyl ester
    • 2-propylpentyl 4-hydroxybenzoate
    • DTXSID70741453
    • SCHEMBL6695059
    • 817210-89-2
    • Inchi: 1S/C15H22O3/c1-3-5-12(6-4-2)11-18-15(17)13-7-9-14(16)10-8-13/h7-10,12,16H,3-6,11H2,1-2H3
    • InChI Key: CNQMDFDSXNSSMM-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)O)=O)CC(CCC)CCC

Computed Properties

  • Exact Mass: 250.15689456g/mol
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 46.5Ų

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